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Compound of Interest

Compound Name: JNJ-56022486

CAS No.: 2036082-79-6

Cat. No.: B608238

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of JNJ-56022486, a potent P2X7

receptor antagonist, in established in vitro models of seizures and epileptiform activity. The

provided methodologies are based on published research and are intended to guide

researchers in evaluating the anticonvulsant potential of this compound.

Introduction
JNJ-56022486 (also identified as JNJ-47965567) is a selective antagonist of the P2X7

receptor, an ATP-gated ion channel implicated in neuroinflammation and neuronal

hyperexcitability.[1][2] Emerging evidence suggests that antagonism of the P2X7 receptor may

represent a promising therapeutic strategy for epilepsy, particularly in drug-resistant forms.[1][3]

The P2X7 receptor is known to be involved in inflammatory signaling pathways that can

contribute to seizure generation and propagation.[4] Additionally, there is evidence of crosstalk

between P2X7 and AMPA receptors, which play a crucial role in excitatory neurotransmission.
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These protocols detail the application of JNJ-56022486 in two primary in vitro seizure models:

the human induced pluripotent stem cell (hiPSC)-derived neuronal culture model and the

rodent hippocampal slice model.

Data Presentation
The following table summarizes key quantitative data for JNJ-56022486 (JNJ-47965567) from

in vitro studies.
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Parameter
Cell/Tissue
Type

Model System Value Reference

IC50

HEK293 cells

expressing

human P2X7R

Calcium Influx

Assay

Data not

explicitly stated,

but shown to

inhibit ATP-

induced Ca2+

response

IC50

HEK293 cells

expressing rat

P2X7R

Calcium Influx

Assay

Data not

explicitly stated,

but shown to

inhibit ATP-

induced Ca2+

response

IC50

HEK293 cells

expressing

mouse P2X7R

Calcium Influx

Assay

Data not

explicitly stated,

but shown to

inhibit ATP-

induced Ca2+

response

Effective

Concentration

hiPSC-derived

neurons

Inhibition of

BzATP-induced

calcium influx

100 nM

Effective

Concentration

hiPSC-derived

neurons

Reduction of

epileptiform-like

activity

Not explicitly

stated, but

antagonism was

observed

Experimental Protocols
Protocol 1: Evaluation of JNJ-56022486 in a Human
iPSC-Derived Neuron Model of Epileptiform Activity
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This protocol is adapted from a study that utilized hiPSC-derived neurons to model drug-

resistant epilepsy.

Objective: To assess the ability of JNJ-56022486 to inhibit P2X7 receptor function and

suppress epileptiform-like activity in a human neuronal culture.

Materials:

Human iPSC-derived neurons

Culture medium (e.g., E8 medium)

JNJ-56022486 (stock solution in DMSO)

P2X7 receptor agonist (e.g., BzATP)

GABAA receptor antagonist (e.g., picrotoxin)

Calcium indicator dye (e.g., Fluo-4 AM)

Patch-clamp electrophysiology setup

Microplate reader or fluorescence microscope

Methods:

A. P2X7 Receptor Activity Assay (Calcium Influx):

Culture hiPSC-derived neurons on appropriate plates for fluorescence imaging.

Load the cells with a calcium indicator dye according to the manufacturer's instructions.

Prepare solutions of JNJ-56022486 at various concentrations. A concentration of 100 nM

has been shown to be effective.

Pre-incubate the cells with JNJ-56022486 or vehicle (DMSO) for a designated period (e.g.,

15-30 minutes).

Establish a baseline fluorescence reading.
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Apply the P2X7 receptor agonist BzATP (e.g., 300 µM) to induce calcium influx.

Record the change in fluorescence intensity over time.

Analyze the data by measuring the peak fluorescence change (ΔF/F0) and the area under

the curve (AUC).

B. Induction and Recording of Epileptiform-like Activity:

Culture hiPSC-derived neurons for a sufficient time to allow for network formation.

Perform single-cell patch-clamp recordings in whole-cell or loose-patch configuration to

monitor neuronal electrical activity.

Establish a baseline recording of spontaneous activity.

Induce epileptiform-like activity by perfusing the culture with a solution containing a GABAA

receptor antagonist, such as 100 µM picrotoxin.

Once stable epileptiform activity is established, apply JNJ-56022486 at the desired

concentration (e.g., 100 nM) to the perfusion solution.

Record the neuronal activity for a sufficient duration to observe any changes in the

frequency, amplitude, or duration of epileptiform events.

Perform a washout with the picrotoxin-containing solution without JNJ-56022486 to assess

the reversibility of the effect.

Protocol 2: Evaluation of JNJ-56022486 in a Rodent
Hippocampal Slice Model of Acute Seizures
This protocol provides a general framework for using acute hippocampal slices to induce and

record seizure-like events, a common in vitro model.

Objective: To determine the effect of JNJ-56022486 on seizure-like activity induced by

chemical convulsants in rodent hippocampal slices.

Materials:
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Rodent (rat or mouse)

Vibratome

Artificial cerebrospinal fluid (aCSF)

Carbogen gas (95% O2 / 5% CO2)

JNJ-56022486 (stock solution in DMSO)

Chemical convulsant (e.g., 4-Aminopyridine (4-AP) or a low Mg2+ aCSF solution)

Extracellular field potential recording setup (amplifier, digitizer, recording electrodes)

Methods:

Slice Preparation:

Anesthetize the animal and decapitate.

Rapidly remove the brain and place it in ice-cold, oxygenated aCSF.

Prepare 300-400 µm thick horizontal or coronal hippocampal slices using a vibratome.

Transfer the slices to a holding chamber with oxygenated aCSF at room temperature and

allow them to recover for at least 1 hour.

Recording Setup:

Transfer a single slice to a recording chamber continuously perfused with oxygenated

aCSF at a constant temperature (e.g., 32-34°C).

Place a recording electrode in the CA1 or CA3 pyramidal cell layer to record extracellular

field potentials.

Induction of Seizure-like Events:

Establish a stable baseline recording in normal aCSF.
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Induce seizure-like events by switching the perfusion to aCSF containing a chemical

convulsant. Common methods include:

High Potassium/4-Aminopyridine (4-AP) Model: aCSF containing an elevated potassium

concentration (e.g., 9 mM K+) or a potassium channel blocker like 4-AP (e.g., 100 µM).

Low Magnesium Model: aCSF with no added Mg2+. This removes the voltage-

dependent block of NMDA receptors, leading to hyperexcitability.

Application of JNJ-56022486:

Once stable and recurrent seizure-like events are established, add JNJ-56022486 to the

perfusing aCSF at the desired concentrations. A concentration range can be tested to

determine an IC50.

Record the activity for a sufficient period (e.g., 20-30 minutes) to assess the effect of the

compound on the frequency, duration, and amplitude of the seizure-like events.

Perform a washout with the convulsant-containing aCSF without JNJ-56022486 to check

for reversibility.

Mandatory Visualizations
Here are the diagrams for the described signaling pathways and experimental workflows.
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P2X7 Receptor Signaling in Neuronal Hyperexcitability

Extracellular ATP
(e.g., from neuroinflammation)

P2X7 Receptor

Activates

Ca2+/Na+ Influx

Mediates

Neuroinflammatory
Signaling

(e.g., IL-1β release)

Triggers

Modulation of
AMPA Receptors

Influences

JNJ-56022486

Inhibits

Neuronal Depolarization

Neuronal Hyperexcitability
& Seizure Activity
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Caption: P2X7 Receptor Signaling Pathway in Seizures.
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Workflow: hiPSC-Derived Neuron Seizure Model

Culture hiPSC-derived
neurons

Induce epileptiform activity
(e.g., Picrotoxin)

Establish baseline
electrophysiological recording

Apply JNJ-56022486

Record changes in
epileptiform activity

Washout and record

Data Analysis
(Frequency, Amplitude)

Click to download full resolution via product page

Caption: hiPSC-Derived Neuron Experimental Workflow.
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Workflow: Hippocampal Slice Seizure Model

Prepare acute
hippocampal slices

Induce seizure-like events
(e.g., 4-AP or low Mg2+)

Establish baseline field
potential recording

Apply JNJ-56022486

Record changes in
seizure-like events

Washout and record

Data Analysis
(Frequency, Duration)

Click to download full resolution via product page

Caption: Hippocampal Slice Experimental Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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